Cas no 2137602-87-8 (N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide)
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide
- 2137602-87-8
- EN300-715457
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- Inchi: 1S/C13H24N2O2/c1-2-6-13(9-14-7-8-17-13)10-15-12(16)11-4-3-5-11/h11,14H,2-10H2,1H3,(H,15,16)
- InChI Key: LUIHOPYXEFLMSV-UHFFFAOYSA-N
- SMILES: O1CCNCC1(CCC)CNC(C1CCC1)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.4Ų
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-715457-0.05g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 0.05g |
$1056.0 | 2023-05-24 | ||
| Enamine | EN300-715457-0.1g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 0.1g |
$1106.0 | 2023-05-24 | ||
| Enamine | EN300-715457-0.25g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 0.25g |
$1156.0 | 2023-05-24 | ||
| Enamine | EN300-715457-0.5g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 0.5g |
$1207.0 | 2023-05-24 | ||
| Enamine | EN300-715457-1.0g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 1g |
$1256.0 | 2023-05-24 | ||
| Enamine | EN300-715457-2.5g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 2.5g |
$2464.0 | 2023-05-24 | ||
| Enamine | EN300-715457-5.0g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 5g |
$3645.0 | 2023-05-24 | ||
| Enamine | EN300-715457-10.0g |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide |
2137602-87-8 | 10g |
$5405.0 | 2023-05-24 |
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide
Research Brief on N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide (CAS: 2137602-87-8)
N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide (CAS: 2137602-87-8) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique morpholine-cyclobutane hybrid structure, has shown promising potential in preclinical studies for modulating specific biological targets. The growing interest in this molecule stems from its potential applications in drug discovery, particularly in the development of therapeutics for neurological disorders and inflammatory diseases.
Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for certain G protein-coupled receptors (GPCRs), which are critical targets in the treatment of pain and neurodegenerative conditions. The study utilized a combination of in vitro binding assays and molecular docking simulations to demonstrate the compound's selective interaction with these receptors, suggesting its potential as a lead candidate for further optimization.
In addition to its receptor-binding capabilities, N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide has been investigated for its pharmacokinetic properties. A recent preclinical study published in Drug Metabolism and Disposition highlighted the compound's favorable metabolic stability and oral bioavailability in rodent models. These findings are particularly significant, as they address one of the key challenges in small molecule drug development—achieving adequate systemic exposure while maintaining therapeutic efficacy.
The synthetic route for N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide has also been a subject of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis of the compound, which employs a stereoselective approach to ensure high enantiomeric purity. This advancement is critical for enabling larger-scale production and further clinical evaluation of the molecule.
Despite these promising developments, challenges remain in the development of N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide as a therapeutic agent. Current research is focused on addressing potential off-target effects and optimizing the compound's selectivity profile. Ongoing studies are also exploring its potential in combination therapies, particularly in the context of multi-target approaches for complex diseases.
In conclusion, N-[(2-propylmorpholin-2-yl)methyl]cyclobutanecarboxamide (CAS: 2137602-87-8) represents an exciting area of research in medicinal chemistry. Its unique structural features and promising biological activity make it a compound of significant interest for future drug discovery efforts. As research progresses, this molecule may offer new therapeutic avenues for addressing unmet medical needs in neurology and inflammation.
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